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‘ Compound of Interest

Compound Name: (Cyclopropylmethyl)urea
CAS No.: 61600-98-4
Cat. No.: B1279208

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data of (Cyclopropylmethyl)urea, a
molecule of interest in medicinal chemistry and drug development. By delving into the nuances of Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document serves as a
practical resource for the unambiguous identification and structural elucidation of this compound. The
methodologies and interpretations presented herein are grounded in established scientific principles to
ensure technical accuracy and reliability.

Molecular Structure and Properties

(Cyclopropylmethyl)urea possesses a unique combination of a reactive urea functional group and a
strained cyclopropyl ring, which imparts distinct chemical and spectroscopic characteristics.

Property Value Source
Molecular Formula CsH10N20 N/A
Molecular Weight 114.15 g/mol N/A
IUPAC Name (Cyclopropylmethyl)urea N/A
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digraph "Cyclopropylmethyl urea" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="sans-serif", fontsize=12, fontcolor="#202124"];
edge [fontname="sans-serif", fontsize=10, color="#5F6368"];

// Atom nodes

C1l [label="C", pos="0,0!"];

C2 [label="C", pos="0.866,-0.5!"1;
C3 [label="C", p0s="0.866,0.5!"];
C4 [label="C", pos="-1.3,0!"1;

N1 [label="N", pos="-2.1,0.8!"1;
C5 [label="C", pos="-3.1,0.8!"];
01 [label="0", pos="-3.7,1.6!"];
N2 [label="N", pos="-3.1,0!"];

// Bond edges

Cl -- C2;
C2 -- C3;
C3 -- C1;
Cl -- C4;
C4 -- NI;
N1 -- C5;
C5 -- 01 [style=double];
C5 -- N2;

// Hydrogen atoms

H1[label="H", pos="-0.3,0.5!"];
H2[label="H", pos="1.166,-0.9!"1;
H3[label="H", pos="1.166,0.9!"];

H4a [label="H", pos="-1.6,-0.5!"];
H4b [label="H", pos="-1.6,0.5!"];

H N1 [label="H", pos="-1.8,1.3!"];

H N2a [label="H", pos="-3.4,-0.5!"1;
H N2b [label="H", pos="-2.6,-0.5!"];
H C2a [label="H", pos="1.3,-0.2!"];
H C2b [label="H", pos="0.6,-1!"];
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H C3a [label="H", pos="1.3,0.2!"];

H C3b [label="H", pos="0.6,1!"];

// Edges to hydrogens

C1
C2
C3
Cc4
C4
N1
N2
N2
C2
C2
C3
C3

}

Figure 1. 2D Structure of (Cyclopropylmethyl)urea.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. The

predicted *H and 3C NMR data for (Cyclopropylmethyl)urea in a standard deuterated solvent like CDCls

are presented below, based on the analysis of structurally similar compounds and established chemical shift

principles.[1][2]

'H NMR Spectroscopy

The proton NMR spectrum of (Cyclopropylmethyl)urea is expected to exhibit distinct signals corresponding

to the protons of the cyclopropyl ring, the methylene bridge, and the urea nitrogens.
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Chemical Shift (d,

Multiplicity Integration Assignment
ppm)
~55-6.5 brs 1H -NH- (Urea)
~45-55 brs 2H -NH:z (Urea)
~3.0-3.2 t 2H -CHz-
~0.8-1.2 m 1H -CH- (Cyclopropyl)
~0.4-0.6 m 2H -CHz2- (Cyclopropyl)
~0.1-0.3 m 2H -CHz- (Cyclopropyl)

o Rationale for Assignments:

o The protons on the urea nitrogens are expected to be broad singlets due to quadrupole broadening and
exchange with trace amounts of water. Their chemical shifts can vary depending on concentration and
solvent.

o The methylene protons adjacent to the nitrogen are deshielded and appear as a triplet due to coupling
with the cyclopropyl methine proton.

o The cyclopropyl protons appear in the upfield region, a characteristic feature due to the ring's magnetic
anisotropy.[2] The methine proton will be a multiplet due to coupling with the adjacent methylene
protons and the cyclopropyl methylene protons. The diastereotopic methylene protons of the
cyclopropyl ring will appear as complex multiplets.

3C NMR Spectroscopy

The carbon NMR spectrum provides complementary information on the carbon skeleton of the molecule.

Chemical Shift (3, ppm) Assignment
~160 C=0 (Urea)

~45 -CH2-

~10 -CH- (Cyclopropyl)
~5 -CHz- (Cyclopropyl)

+ Rationale for Assignments:
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o The carbonyl carbon of the urea is significantly deshielded and appears at a characteristic downfield
shift.

o The methylene carbon adjacent to the nitrogen is found in the typical range for such carbons.

o The carbons of the cyclopropyl ring are highly shielded and resonate at very upfield chemical shifts.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural
determination.[3][4]

o Sample Preparation:
o Weigh approximately 5-10 mg of (Cyclopropylmethyl)urea for tH NMR and 20-50 mg for 13C NMR.

o Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCls, DMSO-ds) in a clean,
dry NMR tube.

o Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.
¢ Instrument Setup:
o Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.
o Place the sample in the NMR spectrometer.
o Lock the spectrometer on the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock
signal.

« Data Acquisition:

o 'H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a
30-45° pulse angle, a spectral width of 12-16 ppm, and a relaxation delay of 1-2 seconds.

o 13C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will
be required compared to *H NMR. A spectral width of ~220 ppm is typically sufficient.
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Figure 2. General workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR
spectrum of (Cyclopropylmethyl)urea is expected to show characteristic absorption bands for the N-H and
C=0 bonds of the urea moiety.[5][6][7]

Wavenumber (cm™?) Intensity Assignment

3450 - 3300 Strong, Broad N-H Stre.tching (asymmetric &
symmetric)

~3080 Medium C-H Stretching (cyclopropyl)

2950 - 2850 Medium C-H Stretching (methylene)

1680 - 1640 Strong C=0 Stretching (Amide | band)

1620 - 1580 Medium N-H Bending (Amide Il band)

1470 - 1450 Medium C-N Stretching

~1020 Weak Cyclopropyl Ring Breathing

+ Rationale for Assignments:

o The broad N-H stretching absorption is a hallmark of primary and secondary amines and amides,
indicative of hydrogen bonding.[6]

o The strong carbonyl (C=0) stretch is characteristic of the urea functional group.

o The N-H bending and C-N stretching vibrations provide further confirmation of the urea structure.
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o The C-H stretches for the cyclopropyl group typically appear at higher wavenumbers than those for
saturated alkanes.

Experimental Protocol for IR Data Acquisition

For a solid sample like (Cyclopropylmethyl)urea, several sampling techniques can be employed.[8][9][10]
+ KBr Pellet Method:

o Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide
(KBr) using an agate mortar and pestle.

o Place the mixture into a pellet press and apply pressure to form a transparent or translucent pellet.
o Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.
+ Attenuated Total Reflectance (ATR) Method:
o Place a small amount of the solid sample directly onto the ATR crystal.
o Apply pressure using the anvil to ensure good contact between the sample and the crystal.

o Acquire the IR spectrum. This method is often preferred for its simplicity and speed.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a
compound, which is invaluable for confirming its identity and structure.

mlz Proposed Fragment

114 [M]* (Molecular lon)

97 [M - NHs]*

71 [M - HNCOJ*

55 [CaH7]* (Cyclopropylmethyl cation)
44 [H2NCOJ*

« Rationale for Fragmentation:

o The molecular ion peak at m/z 114 corresponds to the molecular weight of (Cyclopropylmethyl)urea.
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o

A common fragmentation pathway for ureas is the loss of ammonia (NHs), leading to a peak at m/z 97.

o

Cleavage of the C-N bond can result in the loss of isocyanic acid (HNCO), giving a fragment at m/z 71.

o

The formation of the stable cyclopropylmethyl cation at m/z 55 is a likely fragmentation pathway.[11]

o

The fragment at m/z 44 corresponds to the carbamoyl cation.

Experimental Protocol for Mass Spectrometry Data Acquisition

Electron lonization (EI) is a common technique for the analysis of small, volatile molecules.[12][13]
e Sample Introduction:

o Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe
for solids or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally
stable.

¢ |onization:

o The sample is bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing
the molecules to ionize and fragment.[13]

¢ Mass Analysis:

o The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).

¢ Detection:

o The separated ions are detected, and a mass spectrum is generated, plotting ion abundance versus

( )

- HNCO

m/z.

- H2NCONH:

Primary Fragme

[M - HNCO]*
miz=71

[M - NH3]*
m/z = 97

[H2NCO]*+
m/z = 44
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Figure 3. Proposed major fragmentation pathways for (Cyclopropylmethyl)urea in EI-MS.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and comprehensive
characterization of (Cyclopropylmethyl)urea. The predicted spectroscopic data and detailed experimental
protocols outlined in this guide offer a solid framework for researchers in the field. Adherence to these
methodologies will ensure the generation of high-quality, reproducible data, which is paramount for scientific
integrity and the advancement of drug discovery and development programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment?
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